N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-fluorocyclopentyl)-1-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C12H15FN2O2/c1-15-7-3-4-8(12(15)17)11(16)14-10-6-2-5-9(10)13/h3-4,7,9-10H,2,5-6H2,1H3,(H,14,16)
• InChI Key: DWNZOJIXUGQETB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NC2CCCC2F
• Molecular Formula: C12H15FN2O2
• Molecular Weight: 238.26 g/mol

Description

“N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure analysis for “this compound” is not available in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, etc. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the literature.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

Research on compounds with similar structures to N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide often targets the development of novel therapeutic agents. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors, with applications in cancer therapy due to their efficacy in inhibiting tumor growth in vivo (Schroeder et al., 2009).

Pharmacokinetics and Drug Metabolism

Fluorinated compounds are of particular interest in pharmacokinetics and drug metabolism studies. The use of 19F-nuclear magnetic resonance (NMR) has supported drug discovery programs by aiding in the selection of candidates for further development based on their metabolic fate and excretion patterns (Monteagudo et al., 2007).

Antibacterial Research

In the quest for new antibacterial agents, pyridonecarboxylic acids and their derivatives, including those with fluorine substitutions, have been explored for their antibacterial activity. Such research contributes to the understanding of structure-activity relationships and the development of compounds with enhanced efficacy against bacterial infections (Egawa et al., 1984).

Catalysis and Synthetic Chemistry

Fluoro-functionalized compounds also find applications in catalysis, where they can enhance the efficiency of chemical reactions. For instance, fluoro-functionalized polymeric N-heterocyclic carbene-zinc complexes have been used for the methylation of amines using CO2 as a C1 building block, demonstrating the role of such compounds in green chemistry and CO2 utilization (Yang et al., 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the body to produce its effects. Unfortunately, the specific mechanism of action for “N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide” is not available in the literature.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects on humans and the environment. Unfortunately, the specific safety and hazards for “N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide” are not available in the literature.

Future Directions

The future directions of a compound refer to its potential applications and research directions. Unfortunately, the specific future directions for “N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide” are not available in the literature.